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Compound of Interest

Compound Name: Tetraglycine

Cat. No.: B1346897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetraglycine hydroperiodide is a complex of iodine and the amino acid glycine. It serves as a

stable, solid source of iodine for the disinfection of drinking water. When dissolved in water, it

releases free iodine, a potent broad-spectrum antimicrobial agent effective against bacteria,

viruses, and some protozoa. This document provides detailed application notes and protocols

for the use of tetraglycine hydroperiodide in water purification, intended for research and

development purposes.

Mechanism of Action
The primary disinfecting action of tetraglycine hydroperiodide is attributed to the release of

free iodine (I₂) into the water. This free iodine then acts as a powerful oxidizing agent,

inactivating microorganisms through multiple pathways. The key mechanisms include:

Oxidation of Cellular Components: Iodine penetrates the cell walls of microorganisms and

oxidizes critical cellular components. This includes the sulfhydryl groups of enzymes, amino

acids (such as cysteine and methionine), and nucleotides. This oxidation leads to the

denaturation of proteins and enzymes, disrupting metabolic processes essential for survival.

Disruption of Protein Synthesis: By reacting with amino acids and nucleotides, iodine can

interfere with protein synthesis and disrupt the structure of DNA and RNA.
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Cell Membrane Damage: Iodine can also attack the unsaturated fatty acids in the cell

membrane, leading to a loss of membrane integrity and leakage of cellular contents.

The multi-targeted nature of iodine's action makes the development of microbial resistance

unlikely.

Signaling Pathway of Iodine Disinfection
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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